Cas no 1095879-98-3 (6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide)

• Product Name: 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• CAS No: 1095879-98-3
• MF: C₁₇H₁₁ClN₄OS
• MW: 354.813440561295
• CID: 6293509
• PubChem ID: 26208945
• Update Time: 2025-06-07

6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034101904
• EN300-26616225
• 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• 1095879-98-3
• Z29651490

• Inchi： 1S/C17H11ClN4OS/c18-15-6-5-10(7-20-15)16(23)22-17-21-14(9-24-17)12-8-19-13-4-2-1-3-11(12)13/h1-9,19H,(H,21,22,23)
• InChI Key： ONRKNLMHQBVMPW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1=NC(=CS1)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 354.0342099g/mol
• Monoisotopic Mass: 354.0342099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

Introduction to 6-Chloro-N-[4-(1H-Indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide (CAS No. 1095879-98-3)

6-Chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide, also known by its CAS number 1095879-98-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a thiazole ring and a pyridine carboxamide moiety. These structural elements contribute to its diverse biological activities, making it a promising candidate for various pharmacological studies.

The chemical structure of 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide can be described as follows: it consists of a pyridine ring substituted with a chloro group at the 6-position and an amide group at the 3-position. The amide group is further substituted with a thiazole ring, which itself is linked to an indole moiety. This intricate arrangement of functional groups imparts the compound with specific physicochemical properties that are crucial for its biological activity.

In recent years, extensive research has been conducted to explore the biological activities of 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide. One of the most notable areas of investigation is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are essential for cancer cell survival and proliferation.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide selectively targets and inhibits the activity of Aurora kinase A (AURKA), a serine/threonine kinase that plays a critical role in mitosis and chromosome segregation. By disrupting AURKA function, this compound effectively induces cell cycle arrest and apoptosis in cancer cells. This finding highlights the potential of 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide as a novel therapeutic agent for treating cancers characterized by AURKA overexpression.

Beyond its anticancer properties, 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide has also shown promise in other therapeutic areas. For instance, research conducted at the University of California demonstrated that this compound possesses potent anti-inflammatory effects. In vitro studies using human macrophages revealed that it significantly reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide could be developed as an adjunct therapy for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-chloro-N-[4-(1H-indol-3-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide have also been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicological studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 6-chloro-N-[4-(1H-indol-3-y l)-1,3-thiazol -2 -y l]pyr idi ne - 3 -car boxam ide (CAS No. 1095879 -98 - 3) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further preclinical and clinical investigations. Ongoing research aims to optimize its pharmacological profile and explore its potential applications in treating various diseases, particularly those involving cancer and inflammation.